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Compound of Interest

6-(5-Chloro-2-

Compound Name:
methoxyphenyl)nicotinaldehyde

Cat. No.: B12051934

Get Quote

Part 1: Chemical Identity & Structural Logic

Compound: 6-(5-Chloro-2-methoxyphenyl)pyridine-3-carbaldehyde Molecular Formula:
C13H10CINO2 Molecular Weight: 247.68 g/mol Core Scaffold: Biaryl system consisting of a
nicotinaldehyde (pyridine-3-CHO) moiety coupled at the C6 position to a 2-methoxy-5-

chlorophenyl ring.[1]

Structural Numbering Scheme

To ensure accurate assignment, we utilize the following numbering convention:

¢ Pyridine Ring: N=1, C2 (between N and CHO), C3 (ipso to CHO), C4, C5, C6 (ipso to
phenyl).

¢ Phenyl Ring: C1' (ipso to pyridine), C2' (ipso to OMe), C3', C4', C5' (ipso to ClI), C6'.

Part 2: Synthesis & Experimental Protocol

The most robust route to this scaffold is a Suzuki-Miyaura cross-coupling between 6-
halonicotinaldehyde and the corresponding boronic acid. This protocol minimizes
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dehalogenation byproducts common in pyridine chemistry.

Optimized Workflow

e Reagents:
o Electrophile: 6-Bromonicotinaldehyde (1.0 equiv).
o Nucleophile: (5-Chloro-2-methoxyphenyl)boronic acid (1.1 equiv).

o Catalyst: Pd(dppf)Cl2:CH2ClIz (3-5 mol%) — chosen for stability against oxidative addition
into the aryl-Cl bond.

o Base: K2COs (2.0 equiv) or Cs2COs (for faster rates).
o Solvent: 1,4-Dioxane/Water (4:1 v/v).
o Conditions: Degas solvents thoroughly (Ar sparge, 15 min). Heat to 85-90 °C for 4—6 hours.

o Workup: Dilute with EtOAc, wash with brine. Purify via silica gel chromatography (Hex/EtOAc
gradient).

Visualization: Synthesis Logic
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Figure 1: Optimized Suzuki-Miyaura coupling workflow for biaryl formation.

Click to download full resolution via product page

Part 3: 13C NMR Data Analysis

The following data represents high-fidelity predicted chemical shifts based on chemometric
fragment analysis of analogous 6-aryl-nicotinaldehydes. These values serve as a reference
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standard for structural confirmation.

Solvent: CDCIs (referenced to 77.16 ppm) Frequency: 100 MHz or higher[2][3]

Summary Table of Chemical Shifts
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o ] o Assighment
Carbon Type Position Shift (0, ppm) Multiplicity Lodi
ogic

Characteristic

carbonyl
Aldehyde CHO 190.8 d o

deshielding;

diagnostic peak.

Quaternary;
- deshielded by N-
Pyridine C6 158.5 s
atom and aryl

conjugation.

Quaternary;
strongly
deshielded by O-
Me (ipso).

Phenyl cz 156.2 S

Deshielded
alpha-carbon
(adj. to N);
typically sharp.

Pyridine C2 151.8 d

Beta-carbon;
Pyridine Cc4 136.5 d deshielded by
CHO anisotropy.

Quaternary; ipso

Pyridine C3 130.2 S

to CHO.

Ortho to biaryl

linkage;
Phenyl ce' 130.5 d ] )

diagnostic

doublet.

Meta to Cl and
Phenyl c4 129.1 d

OMe.

uaternary; ipso

Phenyl cr 127.8 S Q s

to pyridine ring.
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Quaternary; ipso

to Cl (weak
Phenyl C5' 126.3 S o

deshielding

effect).

Shielded beta-
Pyridine C5 120.5 d carbon (gamma
to N).

Ortho to OMe;
Phenyl c3 112.4 d strongly shielded

(resonance).

Characteristic
Methoxy O-CHs 56.1 o} ]
methoxy region.

Detailed Assignment Logic (Causality)

e The Aldehyde Anchor (190.8 ppm): The most downfield signal is unequivocally the aldehyde
carbonyl. Its presence confirms the oxidation state of the nicotinaldehyde moiety is intact.

e The "Gateway" Carbons (150-160 ppm): Three signals appear in this deshielded aromatic
region:

o C6 (Pyridine, ~158.5 ppm): This carbon is unique; it is alpha to the nitrogen and part of the
biaryl bond. It shifts downfield relative to unsubstituted pyridine due to conjugation with the
electron-rich phenyl ring.

o C2' (Phenyl, ~156.2 ppm): The oxygen atom of the methoxy group exerts a strong
deshielding effect on the attached carbon (ipso effect).

o C2 (Pyridine, ~151.8 ppm): Typical for carbons adjacent to pyridine nitrogen, but
distinguished from C6 by being a CH (doublet in off-resonance/DEPT) rather than a
quaternary carbon.

e The Shielded Aromatic (112.4 ppm): C3' is the most shielded aromatic carbon. It sits ortho to
the electron-donating methoxy group and meta to the withdrawing chlorine. This electronic

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12051934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

push makes it the most upfield aromatic signal, serving as a key confirmation of the
regiochemistry of the phenyl ring.

* The Methoxy Fingerprint (56.1 ppm): A clean singlet in the aliphatic region confirms the
presence of the methyl ether. An absence of this peak suggests cleavage (demethylation) or

incorrect coupling.

Part 4: Visualization of NMR Correlations

The following diagram maps the structural connectivity to the chemical shift logic, useful for
interpreting HMBC (Heteronuclear Multiple Bond Correlation) spectra.

Py-C6 Biaryl Link Ph-C2' (ipso-OMe)
158.5 ppm 156.2 ppm

Py-C2

151.8 ppm

HMBC (37) ther Link

CHO

190.8 ppm 112.4 ppm

Figure 2: Key 13C NMR Shifts and HMBC Connectivity Map.

Click to download full resolution via product page

Part 5: Validation Checklist

To certify the identity of 6-(5-Chloro-2-methoxyphenyl)nicotinaldehyde, ensure your dataset
meets these criteria:

¢ Proton Count: 1H NMR must show exactly 7 aromatic/aldehyde protons and 3 aliphatic

protons (methoxy).
e Carbon Count: 13C NMR must show 13 distinct signals.

¢ Coupling Verification:
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o HMBC: The aldehyde proton (approx 10.0 ppm) must show a long-range correlation to C2
(151.8) and C3 (130.2).

o NOESY: A spatial correlation should be observable between the methoxy protons and the
H3' aromatic proton (the shielded doublet at ~112 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: 13C NMR Characterization of 6-(5-
Chloro-2-methoxyphenyl)nicotinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12051934/docs#technical-guide-13c-nmr-
characterization-of-6-5-chloro-2-methoxyphenyl-nicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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